7-Hydrazino-2,3dihydro-2-methylbenzofuran

• Molecular Formula: C9H12N2O
• Molecular Weight: 164.20 g/mol
• IUPAC Name: (2-methyl-2,3-dihydro-1-benzofuran-7-yl)hydrazine
• InChI: InChI=1S/C9H12N2O/c1-6-5-7-3-2-4-8(11-10)9(7)12-6/h2-4,6,11H,5,10H2,1H3
• InChI Key: YJMQZKBMYUUINE-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(O1)C(=CC=C2)NN

Description

7-Hydrazino-2,3dihydro-2-methylbenzofuran is a useful research compound. Its molecular formula is C9H12N2O and its molecular weight is 164.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 157 ml of concentrated hydrochloric acid and 66.1 g of 1C was stirred at room temperature for one hour, then 485 ml of water was added. The mixture was warmed to 70° C., then allowed to cool and stand at room temperature for 18 hours, then cooled to 5° C., while a solution of 33.7 g of sodium nitrite in 48 ml of water was added drop-by-drop (over 20 minutes). The resulting solution was stirred at 5° C. for 1 hour, then added drop-by-drop (over 10 minutes) to a stirred mixture of 393.5 g of sodium sulfite in 755 ml of water, at 5° C. The resulting mixture was stirred at room temperature for 2 hours, then a slurry of 77.2 g of sodium dithionite in 100 ml of water was added, in portions, to the stirred mixture. The mixture was stirred for 2 hours at room temperature, then at 70° C. for 15 minutes, when 1 pound of potassium chloride was added. The mixture was stirred at room temperature for 18 hours, cooled to 4° C. and filtered. 125 g of the resulting solid product was mixed with 500 ml of methanol. The resulting suspension was stirred at 0° C. while an excess of anhydrous hydrogen chloride was added. The mixture was stirred for 1 hour at 0° C., then most of the methanol was evaporated under reduced pressure at room temperature. The mixture was mixed with 500 ml of cold water, made basic by the addition of 50% aqueous sodium hydroxide solution, and extracted with ether. The extract was dried (MgSO4), and the solvent was evaporated to give 7-hydrazino-2,3-dihydro-2-methylbenzofuran (1D), as an amber syrup.